Cas no 188560-00-1 (13-O-Acetylglanduline)
13-O-Acetylglanduline structure
Product Name:13-O-Acetylglanduline
CAS No:188560-00-1
MF:C29H39NO9
MW:545.621269464493
CID:6765738
Update Time:2024-03-03
13-O-Acetylglanduline Chemical and Physical Properties
Names and Identifiers
-
- Glanduline 13-acetate
- 13-O-Acetylglanduline
-
- Inchi: 1S/C29H39NO9/c1-7-12(2)23(34)39-17-10-27-19-16-9-26-8-13(3)18(20(33)29(26,27)36)22(38-15(5)32)28(26,35)24(27)30(16)11-25(19,6)21(17)37-14(4)31/h12,16-22,24,33,35-36H,3,7-11H2,1-2,4-6H3/t12-,16+,17-,18-,19-,20-,21-,22+,24+,25-,26+,27-,28+,29+/m1/s1
- InChI Key: FMHMIHWYLHPMBU-QWUKKUJLSA-N
- SMILES: [C@H]1(C[C@@]23[C@H]4[C@@]5([C@]6(CC(=C)[C@H]([C@H]([C@@]26O)O)[C@@H]5OC(C)=O)C[C@H]2[C@@H]3[C@](CN24)(C)[C@@H]1OC(C)=O)O)OC([C@@H](CC)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 39
- XLogP3: 0.905
13-O-Acetylglanduline Related Literature
-
1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
188560-00-1 (13-O-Acetylglanduline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk